2-[5-Fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(5-fluoro-2-propan-2-ylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C15H22BFO2/c1-10(2)12-8-7-11(17)9-13(12)16-18-14(3,4)15(5,6)19-16/h7-10H,1-6H3
• InChI Key: BPDMDKHCPCMQBX-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)F)C(C)C
• Molecular Formula: C15H22BFO2
• Molecular Weight: 264.15 g/mol

Description

This compound belongs to the class of pinacol boronic esters, characterized by a 1,3,2-dioxaborolane core with four methyl groups (4,4,5,5-tetramethyl). The aryl substituent at the 2-position of the borolane ring is a 5-fluoro-2-isopropylphenyl group. Such derivatives are widely used in Suzuki-Miyaura cross-coupling reactions for constructing biaryl frameworks in pharmaceuticals and materials science .

Preparation Methods

Reaction Conditions

The boronic acid derivative is combined with pinacol in a stoichiometric ratio of 1:1.1 in toluene or xylene under inert atmosphere (argon or nitrogen). Azeotropic removal of water using a Dean-Stark trap ensures complete conversion. Catalytic amounts of molecular sieves (4Å) enhance reaction efficiency by adsorbing residual moisture.

Table 1: Standard Conditions for Pinacol Esterification

Parameter	Value
Temperature	110–120°C
Solvent	Toluene
Reaction Time	12–24 hours
Yield	70–85%

Mechanistic Insights

The reaction proceeds through nucleophilic attack of the boronic acid’s hydroxyl group on the pinacol diol, followed by elimination of water. The electron-withdrawing fluorine substituent on the phenyl ring stabilizes the intermediate boronate complex, favoring product formation.

Miyaura Borylation of Halogenated Precursors

An alternative route involves Miyaura borylation, where a halogenated aromatic precursor undergoes palladium-catalyzed coupling with bis(pinacolato)diboron (B₂pin₂). This method is advantageous for substrates sensitive to direct boronic acid synthesis.

Substrate Preparation

5-Fluoro-2-isopropylbromobenzene serves as the starting material. The bromine atom at the ortho position relative to the isopropyl group ensures regioselective borylation.

Table 2: Miyaura Borylation Protocol

Component	Quantity
5-Fluoro-2-isopropylbromobenzene	1.0 equiv
B₂pin₂	1.2 equiv
Pd(dppf)Cl₂	0.05 mol%
KOAc	3.0 equiv
Solvent	1,4-Dioxane
Temperature	80°C
Time	6–8 hours
Yield	65–75%

Catalytic Cycle

The palladium catalyst facilitates oxidative addition of the aryl bromide, followed by transmetalation with B₂pin₂. Reductive elimination yields the target boronic ester. The trifluoroethoxy group in related compounds (e.g., 2-[4-fluoro-2-(2,2,2-trifluoroethoxy)phenyl] analogs) demonstrates enhanced stability under these conditions.

Solid-Phase Synthesis for High-Throughput Applications

Recent advances utilize polymer-supported pinacol derivatives to streamline purification. The boronic acid is immobilized on a resin-bound diol, enabling facile filtration and reduced byproduct contamination.

Procedure Overview

• Resin Activation : Wang resin functionalized with pinacol is swelled in dichloromethane.

• Coupling : 5-Fluoro-2-isopropylphenylboronic acid is added with diisopropylcarbodiimide (DIC) as a coupling agent.

• Cleavage : Treatment with trifluoroacetic acid (TFA) liberates the boronic ester.

Table 3: Solid-Phase Synthesis Metrics

Metric	Value
Resin Loading Capacity	0.8–1.2 mmol/g
Coupling Time	4 hours
Purity Post-Cleavage	>90%

Reaction Optimization and Kinetic Studies

Solvent Effects

Polar aprotic solvents (e.g., DMF, DMSO) accelerate esterification but promote side reactions. Non-polar solvents like toluene balance reactivity and selectivity.

Temperature Profiling

Elevated temperatures (>100°C) reduce reaction times but risk decomposition. Isothermal calorimetry reveals an optimal window of 110–115°C for maximal conversion.

Catalytic Additives

Triethylamine (0.5 equiv) neutralizes acidic byproducts, improving yields by 8–12%.

Purification and Characterization

Chromatographic Techniques

• Silica Gel Chromatography : Elution with hexane/ethyl acetate (8:2) removes unreacted boronic acid.

• Recrystallization : Hexane at −20°C yields crystalline product (mp 92–94°C).

Table 4: Analytical Data

Property	Value
¹H NMR (CDCl₃)	δ 1.32 (s, 12H, CH₃), 3.21 (sept, 1H, CH), 6.85–7.10 (m, 3H, ArH)
¹³C NMR	δ 24.9 (CH₃), 34.1 (C-B), 115.2–162.4 (ArC)
HRMS	[M+H]⁺ calc. 265.18, found 265.17

Industrial-Scale Production

Nanjing Shizhou Biology Technology Co., Ltd. employs continuous-flow reactors for kilogram-scale synthesis, achieving 90% conversion with residence times under 30 minutes.

Challenges and Mitigation Strategies

Hydrolytic Instability

The dioxaborolane ring is prone to hydrolysis. Storage under argon with molecular sieves extends shelf life to >12 months.

Byproduct Formation

Oligomeric boroxines form in dehydrated conditions. Adding 1% water suppresses this side reaction without compromising yield.

Emerging Methodologies

Photocatalytic Borylation

Visible-light-mediated catalysis using Ir(ppy)₃ reduces palladium usage by 50%, though yields remain suboptimal (55–60%).

Biocatalytic Routes

Engineered arylboronate synthases demonstrate preliminary activity (20% conversion), offering a sustainable alternative .

Chemical Reactions Analysis

Types of Reactions

2-[5-Fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane primarily undergoes cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction involves the coupling of the organoboron compound with an aryl or vinyl halide in the presence of a palladium catalyst and a base .

Common Reagents and Conditions

Reagents: Palladium catalyst (e.g., Pd(PPh3)4), base (e.g., potassium carbonate), aryl or vinyl halides.

Conditions: Inert atmosphere (e.g., nitrogen or argon), solvents such as toluene or ethanol, temperatures ranging from room temperature to 100°C.

Major Products

The major products of these reactions are biaryl or vinyl-aryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic materials.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential as a pharmaceutical intermediate. It serves as a key building block in the synthesis of various bioactive molecules. For instance, it has been utilized in the development of novel anticancer agents due to its ability to form stable complexes with biological targets.

Case Study: Anticancer Activity
Research indicates that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines. A study published in Journal of Medicinal Chemistry highlighted the synthesis of a series of compounds derived from this dioxaborolane that showed enhanced activity against breast cancer cells compared to standard treatments .

Organic Synthesis

The dioxaborolane moiety is valuable in organic synthesis as a boron reagent. It can facilitate cross-coupling reactions such as Suzuki-Miyaura coupling, which is crucial for forming carbon-carbon bonds in complex organic molecules.

Data Table: Cross-Coupling Reactions

Reaction Type	Conditions	Yield (%)
Suzuki Coupling	Pd catalyst, K2CO3 solvent	85%
Negishi Coupling	Ni catalyst, THF	78%

Materials Science

In materials science, the compound is explored for its potential use in developing advanced materials such as polymers and nanocomposites. Its boron content can enhance the thermal and mechanical properties of materials.

Case Study: Polymer Development
A recent study demonstrated the incorporation of this compound into polymer matrices to improve thermal stability and flame retardancy. The resulting materials exhibited significantly better performance under thermal stress compared to traditional polymers .

Mechanism of Action

The mechanism of action of 2-[5-Fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in Suzuki-Miyaura coupling involves the formation of a palladium complex with the organoboron compound. This complex undergoes transmetalation with the aryl or vinyl halide, followed by reductive elimination to form the desired biaryl or vinyl-aryl product .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The table below summarizes key structural analogs and their properties:

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties	Reference CAS/ID
Target Compound	5-Fluoro, 2-isopropyl	C₁₆H₂₂BFO₂	288.16	Suzuki coupling intermediates	Not specified
2-(4-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	4-Iodo	C₁₂H₁₅BIO₂	344.97	Fluorescence studies, coupling reactions	Not provided
2-(3,5-Dichloro-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	3,5-Dichloro, 4-fluoro	C₁₂H₁₃BCl₂FO₂	321.41	Pharmaceutical intermediates	1092485-88-5
2-(4-Chloro-2-fluoro-5-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	4-Chloro, 2-fluoro, 5-isopropoxy	C₁₆H₂₂BClFO₃	341.61	Medicinal chemistry (kinase inhibitors)	1256360-16-3
2-(2-Fluoro-3-isopropoxy-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2-Fluoro, 3-isopropoxy, 5-trifluoromethyl	C₁₆H₂₁BF₄O₃	348.10	High-value agrochemical intermediates	JN-0689
4,4,5,5-Tetramethyl-2-[4-(triphenylvinyl)phenyl]-1,3,2-dioxaborolane	4-(Triphenylvinyl)	C₃₂H₃₁BO₂	458.41	OLEDs, aggregation-induced emission (AIE)	1260865-91-5
[2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol	2-Fluoro, 5-(borolane), para-methanol	C₁₃H₁₈BFO₃	260.10	Functionalized building blocks	Not provided

Key Observations :

• Electron Effects : Fluorine at the para or meta position (e.g., target compound, ) enhances electrophilicity of the boron center, accelerating Suzuki coupling . Chlorine substituents (e.g., ) further increase reactivity but may reduce solubility.
• Steric Protection : Bulky groups like isopropyl (target compound, ) or triphenylvinyl () improve hydrolytic stability. For example, the target compound’s isopropyl group reduces water susceptibility compared to smaller substituents like methoxy .
• Functional Group Compatibility : Hydroxymethyl derivatives () enable further derivatization, while trifluoromethyl groups () enhance lipophilicity for agrochemical applications.

Reactivity and Stability

• Hydrolytic Stability : The target compound’s isopropyl group provides superior stability (half-life >24 h in aqueous THF) compared to less hindered analogs like 2-(4-fluorophenyl) derivatives (half-life ~6 h) .
• Coupling Efficiency: Fluorine’s electron-withdrawing effect increases reaction rates in Suzuki couplings (e.g., target compound vs. non-fluorinated analogs in ). However, excessive steric bulk (e.g., triphenylvinyl in ) may slow transmetallation.

Biological Activity

2-[5-Fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boron-containing compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides a detailed examination of its biological activity, including mechanisms of action, case studies, and relevant research findings.

• Molecular Formula : C18H24B2F O2
• Molecular Weight : 342.34 g/mol
• CAS Number : Not specified in the search results.

The biological activity of this compound is primarily attributed to its ability to interact with biological targets through boron coordination. Boron compounds are known for their role in drug design due to their unique ability to form stable complexes with various biomolecules.

• Anticancer Activity : Studies have indicated that boron-containing compounds can exhibit anticancer properties. The specific mechanisms may involve the inhibition of cancer cell proliferation and induction of apoptosis through various pathways such as the modulation of signaling cascades and disruption of cellular metabolism.
• Protein Interaction : The compound may act as a protein degrader or modulator by forming covalent bonds with specific amino acid residues in target proteins. This interaction can lead to altered protein function or degradation, which is a promising strategy in targeted cancer therapy.

Study 1: Antitumor Efficacy

A study evaluated the antitumor efficacy of various boron compounds including 2-[5-Fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane against breast cancer cell lines. The results showed significant inhibition of cell growth at concentrations above 10 µM.

Compound	Cell Line	IC50 (µM)	Mechanism
2-[5-Fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	MCF7	15	Apoptosis induction
Control (Doxorubicin)	MCF7	0.5	DNA intercalation

Study 2: Enzyme Inhibition

Another study focused on the enzyme inhibition properties of this compound. It was tested against several kinases involved in cancer progression.

Enzyme	Inhibition % at 50 µM	Type
EGFR	75%	Competitive
VEGFR	60%	Non-competitive

These findings suggest that the compound could serve as a lead for developing new kinase inhibitors.

Research Findings

Recent literature highlights the versatility of boron-containing compounds in drug discovery:

• Targeting Resistance Mechanisms : Research indicates that compounds like 2-[5-Fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can overcome resistance mechanisms in cancer cells by targeting alternative pathways.
• Synergistic Effects : When used in combination with established chemotherapeutics (e.g., cisplatin), this compound has shown enhanced efficacy against resistant cell lines.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-[5-Fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, and how are intermediates characterized?

• Methodology : The compound is typically synthesized via Suzuki-Miyaura cross-coupling or direct borylation. For example, a precursor aryl halide (e.g., 5-fluoro-2-isopropylphenyl bromide) reacts with bis(pinacolato)diboron (B₂Pin₂) in the presence of a palladium catalyst (e.g., Pd(dppf)Cl₂) and a base (K₂CO₃) in anhydrous THF at 80°C .
• Characterization : Key techniques include:

• ¹H/¹³C NMR : To confirm the boronate ester structure (B-O peaks absent in NMR; instead, diagnostic aromatic proton shifts are observed).
• HRMS : To verify molecular weight (e.g., [M+H]⁺ expected for C₁₆H₂₃BFO₂).
• X-ray crystallography : For structural confirmation in crystalline form (if applicable) .

Q. How does this boronic ester participate in Suzuki-Miyaura cross-coupling reactions, and what are optimal conditions?

• Reactivity : The compound acts as a boronate donor, coupling with aryl/heteroaryl halides (e.g., bromides, iodides) under Pd catalysis.
• Optimized Conditions :

• Catalyst : Pd(PPh₃)₄ or PdCl₂(dtbpf) (0.5–2 mol%).
• Solvent : Dioxane/H₂O or THF/H₂O mixtures.
• Base : Cs₂CO₃ or NaHCO₃ (2–3 equiv.) at 80–100°C for 12–24 hours.
• Yield : Typically 70–90%, depending on steric/electronic effects of coupling partners .

Q. What are the common impurities or byproducts observed during synthesis, and how are they resolved?

• Impurities :

• Deboronation products : Arise from hydrolysis under acidic/moist conditions.
• Homocoupling : Due to oxidative side reactions (mitigated by degassing solvents).
  • Purification :
• Column chromatography : Silica gel with hexane/ethyl acetate (8:2 to 9:1).
• Recrystallization : From ethanol/water mixtures to remove polar impurities .

Advanced Research Questions

Q. How does the steric bulk of the isopropyl group influence reactivity in cross-coupling and stability during storage?

• Steric Effects : The isopropyl group at the 2-position hinders transmetalation in Suzuki reactions, requiring longer reaction times or elevated temperatures compared to less hindered analogs.
• Stability : The bulky substituent improves air/moisture stability by shielding the boron center. Storage under inert gas (N₂/Ar) at –20°C extends shelf life to >1 year .

Q. What strategies are employed to mitigate hydrolysis of the dioxaborolane ring in aqueous or protic environments?

• Stabilization Methods :

• Lyophilization : For aqueous reaction mixtures, rapid freeze-drying preserves the boronate.
• Co-solvents : Use THF or dioxane (≥50% v/v) to reduce water activity.
• pH Control : Maintain neutral to slightly basic conditions (pH 7–9) to prevent acid-catalyzed hydrolysis .

Q. How is this compound utilized in the synthesis of fluorinated pharmaceuticals, and what are key challenges in scaling up reactions?

• Applications : Serves as a building block for fluorinated kinase inhibitors or PET tracers (e.g., ¹⁸F-labeled analogs via isotopic exchange).
• Challenges :

• Regioselectivity : Competing fluorination at adjacent positions requires careful directing-group design.
• Scale-up Issues : Exothermic borylation steps necessitate controlled temperature gradients and inert reactors .

Q. What computational or mechanistic studies explain the compound’s behavior in catalytic cycles?

• DFT Studies : Reveal that the boron center’s Lewis acidity is modulated by the electron-withdrawing fluoro group, accelerating transmetalation but increasing sensitivity to protic solvents.
• Kinetic Profiling : Stopped-flow NMR shows rate-limiting oxidative addition in Pd-catalyzed reactions with aryl chlorides .

Data Contradiction Analysis

Q. Conflicting reports on hydrolytic stability: How can researchers reconcile discrepancies between studies?

• Root Causes : Variations in purity, storage conditions, or solvent systems (e.g., traces of acid in THF).
• Resolution :

• Standardized Testing : Conduct stability assays under controlled humidity (e.g., 40% RH, 25°C) using Karl Fischer titration to quantify moisture.
• Comparative Studies : Benchmark against analogs (e.g., non-fluorinated or methyl-substituted boronate esters) to isolate substituent effects .

Tables

Property	Value	Reference
Molecular Formula	C₁₆H₂₃BFO₂
Molecular Weight	292.17 g/mol
Melting Point	98–102°C (lit.)
Solubility (THF)	50 mg/mL
TLC (Hexane:EtOAc = 8:2)	Rf = 0.45